Cas no 1354025-96-9 (3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid tert-butyl ester)

3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid tert-butyl ester is a chiral intermediate widely used in organic synthesis and pharmaceutical research. Its key structural features include a tert-butyloxycarbonyl (Boc)-protected piperidine ring and an (S)-2-amino-3-methylbutyryl side chain, making it valuable for peptide modifications and asymmetric synthesis. The Boc group enhances stability during reactions while allowing selective deprotection under mild acidic conditions. The stereospecific (S)-configuration ensures precise control in the synthesis of bioactive compounds. This compound is particularly useful in developing protease inhibitors, peptidomimetics, and other pharmacologically active molecules, offering high purity and consistent performance in complex synthetic pathways.
3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid tert-butyl ester structure
1354025-96-9 structure
Product Name:3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid tert-butyl ester
CAS No:1354025-96-9
MF:C15H29N3O3
MW:299.409064054489
CID:2156678
Update Time:2025-10-30

3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-((S)-2-amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid tert-butyl ester
    • 3-((S)-2-Amino-3-methylbutyrylamino)piperidine-1-carboxylic acid tert-butyl ester
    • tert-Butyl 3-((S)-2-amino-3-methylbutanamido)piperidine-1-carboxylate
    • AM97108
    • 3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid tert-butyl ester
    • Inchi: 1S/C15H29N3O3/c1-10(2)12(16)13(19)17-11-7-6-8-18(9-11)14(20)21-15(3,4)5/h10-12H,6-9,16H2,1-5H3,(H,17,19)/t11?,12-/m0/s1
    • InChI Key: PKWVRVJWVRKMRD-KIYNQFGBSA-N
    • SMILES: O(C(C)(C)C)C(N1CCCC(C1)NC([C@H](C(C)C)N)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 377
  • Topological Polar Surface Area: 84.7

3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid tert-butyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
080846-500mg
3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid tert-butyl ester
1354025-96-9
500mg
£755.00 2022-03-01

Additional information on 3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of 3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1354025-96-9)

The compound 3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1354025-96-9) is a specialized peptide derivative with significant applications in pharmaceutical research and drug development. This chiral intermediate is particularly valued for its role in the synthesis of bioactive molecules, including protease inhibitors and GPCR-targeted therapeutics. Its unique structure, featuring a tert-butyl ester group and a piperidine backbone, makes it a versatile building block in medicinal chemistry.

In recent years, the demand for high-purity intermediates like CAS 1354025-96-9 has surged due to advancements in precision medicine and personalized therapies. Researchers frequently search for "synthetic routes for 3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine derivatives" or "applications of tert-butyl esters in peptide synthesis," reflecting its relevance in targeted drug design. The compound’s stereochemical purity (S-configuration) is critical for interactions with enzymatic targets, a topic often explored in structure-activity relationship (SAR) studies.

From a technical perspective, 3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid tert-butyl ester exhibits excellent solubility in polar aprotic solvents (e.g., DMF, DMSO), facilitating its use in solid-phase peptide synthesis (SPPS). Its Boc-protected amine group ensures compatibility with standard Fmoc-based coupling protocols, a feature highlighted in forums discussing "optimizing peptide coupling efficiency." Additionally, its stability under inert atmospheres makes it suitable for large-scale API production.

The compound’s role in neurological and metabolic disorder research is another hot topic. For instance, its piperidine moiety is structurally analogous to fragments found in FDA-approved kinase inhibitors, sparking interest in "repurposing peptide intermediates for CNS drug discovery." Analytical techniques like HPLC-MS and chiral chromatography are commonly employed to verify its purity, addressing frequent queries such as "how to characterize CAS 1354025-96-9."

Environmental and green chemistry considerations are also pertinent. Innovations in catalytic asymmetric synthesis have reduced the ecological footprint of producing such intermediates, aligning with trends like "sustainable pharmaceutical manufacturing." Regulatory compliance (e.g., ICH Q7 guidelines) further underscores its suitability for GMP-grade applications.

In summary, 3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1354025-96-9) bridges academic research and industrial drug development. Its multifaceted utility—from peptide engineering to therapeutic target exploration—positions it as a cornerstone in modern chemical biology.

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